N-Methyl-N-[2-oxo-2-[[(1R,2R)-2-(trifluoromethyl)cyclopropyl]amino]ethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-oxo-2-[[(1R,2R)-2-(trifluoromethyl)cyclopropyl]amino]ethyl]prop-2-enamide
• InChI: InChI=1S/C10H13F3N2O2/c1-3-9(17)15(2)5-8(16)14-7-4-6(7)10(11,12)13/h3,6-7H,1,4-5H2,2H3,(H,14,16)/t6-,7-/m1/s1
• InChI Key: DZUHPZHSPYTCJU-RNFRBKRXSA-N
• Canonical SMILES: CN(CC(=O)NC1CC1C(F)(F)F)C(=O)C=C
• Isomeric SMILES: CN(CC(=O)N[C@@H]1C[C@H]1C(F)(F)F)C(=O)C=C
• Molecular Formula: C10H13F3N2O2
• Molecular Weight: 250.22 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide information about the arrangement of atoms within the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with various reagents, stability under different conditions, and its behavior under various types of chemical reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility in various solvents, and reactivity with common chemical reagents. Techniques like infrared spectroscopy, UV/Vis spectroscopy, and mass spectrometry can be used to study these properties.

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems, such as binding to specific proteins or interfering with particular biochemical pathways.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling and using the compound. This can include toxicity information, flammability, reactivity, and environmental impact.